Cas no 5369-93-7 (1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-)

1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)- structure
5369-93-7 structure
Product Name:1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
CAS No:5369-93-7
MF:C9H10N4
MW:174.20250082016
CID:386959
PubChem ID:313645
Update Time:2025-04-19

1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
    • 3-Benzylamino-1,2,4-triazol
    • 3-Benzylamino-2H(4H)-1,2,4-triazol
    • AC1L7NWK
    • benzyl-(1H-[1,2,4]triazol-3-yl)-amine
    • NSC229026
    • STK510897
    • NSC-229026
    • MLS003115157
    • DTXSID10310586
    • SMR001830740
    • 5369-93-7
    • AKOS001478588
    • N-benzyl-1H-1,2,4-triazol-5-amine
    • NSC 229026
    • Inchi: 1S/C9H10N4/c1-2-4-8(5-3-1)6-10-9-11-7-12-13-9/h1-5,7H,6H2,(H2,10,11,12,13)
    • InChI Key: PDTIKKSRGXUEGE-UHFFFAOYSA-N
    • SMILES: N(C1=NC=NN1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.0907
  • Monoisotopic Mass: 174.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • Density: 1.296
  • Boiling Point: 379.3°Cat760mmHg
  • Flash Point: 183.2°C
  • Refractive Index: 1.683
  • PSA: 53.6
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